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Compound of Interest

Compound Name: 4-Fluoro-2-methoxybenzonitrile

CAS No.: 191014-55-8

Cat. No.: B069021 Get Quote

Executive Summary
4-Fluoro-2-methoxybenzonitrile (CAS: 103966-66-1) is a critical intermediate in the synthesis

of pharmaceutical active ingredients (APIs), particularly in the development of kinase inhibitors

and central nervous system (CNS) agents.[1] Its utility stems from the unique electronic

properties conferred by the ortho-methoxy and para-fluoro substituents relative to the nitrile

handle.[1]

However, this utility comes with specific toxicological risks.[1][2][3][4][5] While often classified

as "Harmful" (Category 4), a significant subset of safety notifications elevate it to "Toxic"

(Category 3), necessitating a conservative, high-integrity safety protocol.[1][2] This guide

provides a definitive GHS classification, supported by mechanistic toxicological insights and

field-proven handling strategies.[1][2]

Chemical Identity & Physicochemical Context[1][2]
[5][6][7][8][9][10][11]
Understanding the physical state and structural reactivity is the first step in accurate hazard

assessment.[1][2] The 4-fluoro and 2-methoxy groups modulate the lipophilicity and metabolic

stability of the benzonitrile core.[1]
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Parameter Data Relevance to Safety

Chemical Name 4-Fluoro-2-methoxybenzonitrile Primary Identifier

CAS Number 103966-66-1 Verification Key

Molecular Formula C₈H₆FNO MW: 151.14 g/mol

Physical State Solid (Crystalline Powder) Inhalation risk (Dust)

Melting Point 75°C – 77°C
Solid at room temp; melt

hazard if heated

Solubility
Low in water; Soluble in

organics (DMSO, MeOH)
Skin absorption vector

GHS Classification Matrix
The following classification reflects the consensus data from major chemical suppliers and

ECHA notifications. Note the "Senior Scientist Note" regarding the divergence in Acute Toxicity

categorization.

Signal Word:WARNING (Note: Treat as DANGER if high-purity batch data is unavailable, due

to potential Acute Tox. 3 variance).

Hazard Statements (H-Codes)
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[1][5]

Acute Toxicity

(Dermal)
4 H312

Harmful in contact

with skin.[1][2][5]

Acute Toxicity (Inhal.) 4 H332
Harmful if inhaled.[1]

[2][4][5]

Skin Corrosion/Irrit. 2 H315
Causes skin irritation.

[1][2][6][7]

Eye Damage/Irrit. 2A H319
Causes serious eye

irritation.[1][2][4][6][8]

STOT - Single Exp. 3 H335
May cause respiratory

irritation.[1][4]

Critical Variance: Approximately 20% of industry notifications classify this substance as Acute

Tox. 3 (H301/H311/H331 - Toxic).[1] In drug development environments, the "Precautionary

Principle" dictates that you handle this material assuming the higher toxicity threshold until

specific LD50 data confirms otherwise.[2]

Precautionary Statements (P-Codes) - Priority Selection
Prevention: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection).[1][2]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap/water), P305+P351+P338 (IF

IN EYES: Rinse cautiously).[1][2]

Storage/Disposal: P403+P233 (Store in well-ventilated place), P501 (Dispose per local

regulations).[1][2]
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Toxicological Mechanisms & Risk Assessment
To move beyond simple compliance, we must understand why this molecule is hazardous.[1][2]

The toxicity profile is driven by the benzonitrile core and its metabolic activation.[1][2]

Mechanistic Insight: The Nitrile Factor
Aromatic nitriles are generally more stable than aliphatic nitriles, but they are not metabolically

inert.[2]

Metabolic Activation: The primary risk involves oxidative metabolism via Cytochrome P450

enzymes.[1][2] While the para-fluorine blocks metabolism at the 4-position, the nitrile moiety

can still undergo alpha-hydroxylation (though difficult on aromatic rings) or, more likely, the

molecule acts as a direct electrophile causing irritation.[1][2]

Cyanide Liberation: Unlike aliphatic nitriles, 4-Fluoro-2-methoxybenzonitrile does not

rapidly liberate cyanide ions in neutral aqueous conditions.[1][2] However, in vivo metabolism

can slowly release cyanide, contributing to the acute toxicity profile (H302/H312/H332).[1][2]

Irritation Pathway: The lipophilic nature (enhanced by the methoxy group) allows the

compound to penetrate the stratum corneum, where it acts as a local irritant to mucous

membranes (H315, H319, H335).[1][2]

Visualization: Classification Logic
The following diagram illustrates the logical flow from chemical structure to the assigned GHS

controls.

4-Fluoro-2-methoxybenzonitrile
(Structure)

Solid State
(Dust Potential)
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Systemic Absorption
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Caption: Logical derivation of GHS controls from physicochemical and structural properties.

Operational Safety & Handling Protocols
As a Senior Scientist, reliance on "standard precautions" is insufficient. The following protocols

are specific to the handling of fluorinated benzonitriles.

Engineering Controls (The First Line of Defense)
Primary Containment: All weighing and transfer operations must occur inside a certified

chemical fume hood.[1][2]

Static Control: As a dry powder, this compound can generate static charge.[1][2] Use anti-

static weighing boats and ground equipment if handling >100g.[1][2]

Personal Protective Equipment (PPE) Matrix

Body Part Standard Protocol
Senior Scientist
Recommendation (Best
Practice)

Hands Nitrile Gloves (0.11mm)

Double Gloving: Nitrile (inner)

+ Laminate/Barrier (outer) if

dissolving in DMSO/DCM.[1]

Reason: Nitriles can permeate

standard gloves when in

organic solution.[1][2]

Respiratory Fume Hood

N95/P100 Mask if working

outside hood (e.g., equipment

maintenance) or if dust

generation is uncontrolled.[1]

[2]

Eyes Safety Glasses

Chemical Goggles or Face

Shield if handling large

quantities or liquid solutions.[1]

Experimental Workflow Visualization
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This workflow ensures self-validating safety at every step of the experiment.[1]

Start: Weighing

Is Fume Hood Active?

Weigh in Hood
(Anti-static tools)

Yes

Solubilization

Risk: Skin Absorption
(Enhanced by solvent)

Double Glove Protocol

Reaction/Heating

Closed System
(Reflux/Sealed Vial)

Disposal:
Solid Toxic Waste
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Caption: Step-by-step safety decision tree for handling 4-Fluoro-2-methoxybenzonitrile in the

lab.

Emergency Response
In the event of exposure, immediate action mitigates the risk of systemic toxicity.[2]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only).[1][2] Alert medical personnel to potential nitrile exposure.[2]

Skin Contact: Brush off loose particles before washing.[1][2] Wash with soap and water for

15 minutes.[1][2] Do not use solvent (ethanol/acetone) to clean skin, as this enhances

absorption.[1][2]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][3][4][7] Remove contact

lenses if present.[1][2][3][4][7]

Spill Cleanup:

Evacuate dust area.[1]

Wear N95/P100 respirator and double gloves.[1][2]

Wet sweep or vacuum (HEPA) to avoid dust generation.[1][2]

Place in a sealed container labeled "Toxic Solid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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